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Compound of Interest

Compound Name: DL-alpha-Tocopherol-13C3

Cat. No.: B12053665

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of DL-alpha-Tocopherol-13C3, a stable
isotope-labeled form of Vitamin E. This document furnishes essential technical data, detailed
experimental protocols for its application in metabolic research, and a comprehensive look at
its metabolic fate. The information is tailored for professionals in research, scientific, and drug
development fields to facilitate the integration of this valuable tracer compound into their
studies.

Core Technical Data

DL-alpha-Tocopherol-13C3 is a synthetic form of alpha-tocopherol where three carbon atoms
are replaced with the stable isotope carbon-13. This labeling provides a distinct mass
signature, enabling its differentiation from endogenous alpha-tocopherol in biological systems.
While a specific CAS number for DL-alpha-Tocopherol-13C3 is not consistently reported in
public databases, the CAS number for the unlabeled parent compound, DL-alpha-Tocopherol,
is 10191-41-0.

Quantitative data for DL-alpha-Tocopherol-13C3 and its unlabeled counterpart are
summarized below for easy reference and comparison.
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Property DL-alpha-Tocopherol-13C3  DL-alpha-Tocopherol
Chemical Formula C26%3C3H5002 C29H5002
Molecular Weight 433.68 g/mol 430.71 g/mol
Yellow to Amber to Dark purple  Yellow to Amber to Dark purple
Appearance o o
clear liquid clear liquid
Purity >96% >96%
Miscible with chloroform, Miscible with chloroform,
B ethanol, ether, acetone, and ethanol, ether, acetone, and
Solubility ) ) ) )
vegetable oils. Practically vegetable oils. Practically
insoluble in water. insoluble in water.

Experimental Protocols: In Vivo Metabolic Studies

The use of 13C-labeled alpha-tocopherol allows for precise tracing of its absorption,
distribution, metabolism, and excretion (ADME) in vivo. Below is a detailed methodology
adapted from studies investigating the biodistribution of 13C-labeled a-tocopherol in a murine
model. This protocol can serve as a foundational template for designing similar preclinical
studies.

Objective: To determine the tissue-specific
accumulation and metabolic fate of DL-alpha-
Tocopherol-13C3 following oral administration.

Materials:
o DL-alpha-Tocopherol-13C3

Wild-type laboratory mice

Vitamin E-deficient rodent diet

Oral gavage needles

Standard laboratory equipment for tissue harvesting and processing
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e High-Performance Liquid Chromatography with Photodiode Array detection (HPLC-PDA)
system

e Liquid Chromatography-Mass Spectrometry (LC-MS) system

Methodology:

e Animal Acclimation and Diet:
o Acclimate 3-week old male wild-type mice to the laboratory environment for one week.

o For two weeks prior to the administration of the labeled compound, feed the mice a
vitamin E-deficient diet to reduce endogenous levels of a-tocopherol. This depletion phase
enhances the signal from the administered labeled compound.

e Dosing:

o Prepare a dosing solution of DL-alpha-Tocopherol-13C3 in a suitable vehicle (e.g., corn
oil).

o Administer a single oral dose of 0.5 mg of DL-alpha-Tocopherol-13C3 to each mouse via
oral gavage.

o Sample Collection:

o At predetermined time points post-dosing (e.g., 12 hours, 1 day, 2 days, and 4 days),
collect blood and various tissues (e.g., serum, heart, lungs, kidney, brain, and adipose
tissue).

o Ensure rapid and consistent collection and processing to maintain sample integrity.
o Sample Analysis:

o Quantify the total a-tocopherol concentration in tissue samples using an established
HPLC-PDA method.

o Determine the enrichment of 13C-a-tocopherol in the same samples using a validated LC-
MS method. This allows for the differentiation between the administered labeled
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tocopherol and the endogenous unlabeled tocopherol.

o Data Interpretation:

o Analyze the concentration and enrichment data to determine the time-course of
bioaccumulation of DL-alpha-Tocopherol-13C3 in each tissue.

o Compare the biodistribution across different tissues to understand tissue-specific uptake
and retention.
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Experimental Workflow: In Vivo Study
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Alpha-Tocopherol Metabolism
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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